POLYQUATERNIUM- 34

Specification

• CAS No.: 189767-68-8
• Molecular Formula: C8H5ClN2O2
• Molecular Weight: 0

Introduction

Chemical Structure and Identification

Polyquaternium-34 is chemically defined as a copolymer of 1,3-dibromopropane and N,N-diethyl-N′,N′-dimethyl-1,3-propanediammonium dibromide. Like other polyquaternium compounds, it features multiple quaternary ammonium centers in its molecular structure, which contributes to its cationic nature.

Chemical Identity

The chemical identity of Polyquaternium-34 can be summarized as follows:

Parameter	Information
INCI Name	Polyquaternium-34
Chemical Description	Copolymer of 1,3-dibromopropane and N,N-diethyl-N′,N′-dimethyl-1,3-propanediammonium dibromide
CAS Number	189767-68-8
Molecular Formula	Not available
Molecular Weight	Not available

The structure of Polyquaternium-34, like other polyquaternium compounds, features quaternary ammonium centers where all four hydrogen atoms of the ammonium ion are replaced by organic side chains.

Physical Properties

Polyquaternium-34 exhibits characteristic physical properties that influence its behavior in formulations and applications.

Appearance and Solubility

Polyquaternium-34 typically appears as a colorless to pale yellow liquid, though it may also exist in solid form. It is readily soluble in water, which facilitates its incorporation into various aqueous-based cosmetic formulations.

Manufacturing and Quality Standards

Quality Standards

Quality standards for Polyquaternium-34 have been established to ensure consistency and safety in cosmetic applications. These standards typically include specifications for:

Parameter	Specification
Active Content	≥30.0%
Heavy Metals (as Pb)	≤20 mg/kg
Arsenic	≤3 mg/kg

These specifications are particularly important for liquid formulations of Polyquaternium-34.

Test Methods

Several test methods are employed to assess the quality and safety of Polyquaternium-34:

• Active content determination following GB/T 13173 Surface Active Agents Testing Methods

• Heavy metals testing according to Safety and Technical Standards for Cosmetics (2015 Edition) and GB/T 30799

• Arsenic determination following Safety and Technical Standards for Cosmetics (2015 Edition) and GB/T 30797

Applications in the Cosmetic Industry

Polyquaternium-34 finds extensive application in the cosmetic industry, particularly in hair care products, due to its functional properties.

Functional Properties

Polyquaternium-34 demonstrates several key functional properties:

• Antistatic Properties: Reduces electrostatic charges by neutralizing electrical charges on surfaces such as hair

• Film Formation: Produces a continuous film on skin, hair, and nails when applied

• Combability Enhancement: Improves hair combability by reducing tangling caused by surface damage

• Additional Properties: Exhibits excellent emulsifying, dispersing, solubilizing, and wetting abilities

Product Applications

Polyquaternium-34 is primarily used in:

• Hair care products (conditioners, shampoos, styling products)

• Nail care products

The application of Polyquaternium-34 in these products leverages its cationic nature. The positively charged molecules of polyquaternium compounds attach themselves to negatively charged surfaces like the hair shaft, forming a coherent film. This makes the hair appear smoother and easier to comb.

Mechanism of Action

Interaction with Hair

The molecules of Polyquaternium-34, being positively charged, attach themselves to the negatively charged hair shaft during washing and care procedures. This results in the formation of a coherent film on the hair surface, which imparts several beneficial effects:

• Smoothing effect on hair

• Improved combability

• Reduced static electricity

The "Magnetic Effect" and Build-up

While the attachment of Polyquaternium-34 to hair provides desired conditioning benefits (the "magnetic effect"), it can also lead to a "build-up effect" over time. With each wash, new layers of polyquaternium compounds may accumulate on the hair, potentially weighing it down. This effect is similar to what occurs with silicone compounds in hair care products.

Environmental Considerations

Disposal Considerations

Proper disposal practices for products containing Polyquaternium-34 are important. Any leaking polymer is expected to be rapidly and completely adsorbed to soil. Residues remaining in product containers after use should be confined to landfill.

Comparison with Other Polyquaternium Compounds

Polyquaternium-34 is one of many polyquaternium compounds used in the cosmetic industry. Each compound has its own specific chemical structure and properties, though they share common features due to their cationic nature.

Common Features of Polyquaterniums

All polyquaternium compounds:

• Contain quaternary ammonium centers

• Are positively charged

• Interact with negatively charged surfaces like hair and skin

• Neutralize negative charges in formulations

Applications of Various Polyquaterniums

Different polyquaternium compounds may have specific primary benefits for hair and skin applications:

• Ease of wet and dry combing

• Smoothing, sealing, and realigning damaged areas of the hair shaft

• Minimizing porosity

• Moisturizing

• Adding volume and body

• Eliminating static electricity